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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B008362 Get Quote

As laboratory professionals, our commitment to discovery is intrinsically linked to a profound

responsibility for safety and environmental stewardship. Propylene glycol diacetate (PGDA),

a common solvent and hardener in various research and development applications, requires

meticulous handling from procurement to disposal.[1] This guide provides a comprehensive,

technically grounded framework for the proper disposal of PGDA, ensuring the safety of

personnel and adherence to environmental regulations.

Hazard Identification and Physicochemical Profile
Understanding the specific hazards of a chemical is the foundation of its safe management.

Propylene glycol diacetate is classified as a combustible liquid and is harmful to aquatic life.

[2] While it may not always be classified as a hazardous substance under all regulations, its

properties demand careful handling.[3][4]

The primary hazards stem from its combustibility and ecotoxicity.[2] Its flash point of

approximately 87°C (188.6°F) means that while it doesn't ignite readily at ambient

temperatures, it can form explosive vapor/air mixtures above this temperature or with intense

heating.[2][5][6] This necessitates keeping it away from ignition sources. Furthermore, its

classification as harmful to aquatic life underscores the critical importance of preventing its

release into the environment.[2]

Table 1: Key Properties of Propylene Glycol Diacetate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b008362?utm_src=pdf-interest
https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12198
https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://www.anmol.org/propyleneglycoldiacetateSDS.html
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.chemicalbook.com/msds/1-2-propyleneglycol-diacetate.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 623-84-7 [2][3]

Appearance
Colorless liquid with an ether-

like odor
[2][3]

Boiling Point 190-191°C (374-376°F) [2][5]

Flash Point ~87°C (188.6°F) [2][3][5]

Density ~1.05 g/mL at 25°C [3]

Solubility in Water Soluble [1][6]

GHS Hazard Statements
H227: Combustible liquidH402:

Harmful to aquatic life
[2]

The Regulatory Landscape: A Brief Overview
In the United States, the management and disposal of chemical waste are primarily governed

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[7][8] It is the responsibility of the waste generator—your institution—to

determine if a chemical waste is hazardous.[9]

Solvent wastes can be classified as hazardous in two ways:

Listed Wastes: The EPA maintains specific lists (F, K, P, U) of wastes known to be

hazardous.[8]

Characteristic Wastes: A waste is considered hazardous if it exhibits one or more of four

characteristics: ignitability, corrosivity, reactivity, or toxicity.[8]

Propylene glycol diacetate is not typically found on the EPA's listed wastes. However, any

waste solvent must be evaluated for its characteristics.[10] Given its combustible nature and

potential to be mixed with other hazardous materials during laboratory use, it is imperative to

manage it as a regulated waste stream to ensure full compliance.[2][10] Crucially, disposal

procedures must always adhere to federal, state, and local regulations, which can be more

stringent than federal rules.[11]
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Core Principles for Safe PGDA Waste Management
Before proceeding to the disposal protocol, internalize these fundamental principles to create a

self-validating system of safety in your laboratory.

Segregation: Never mix PGDA waste with other waste streams unless explicitly permitted by

your institution's Environmental Health & Safety (EHS) department.[2] Mixing can cause

unknown chemical reactions and complicates the disposal process.

Containment: Always use chemically compatible, leak-proof containers that can be tightly

sealed.[10][12] Leave chemicals in their original containers for disposal whenever possible.

[2]

Labeling: All waste containers must be clearly and accurately labeled with their contents.[10]

This is a critical safety and regulatory requirement.

Accumulation: Store waste containers in a designated, well-ventilated "Satellite Accumulation

Area" away from heat, open flames, and incompatible materials like strong oxidants.[6][11]

Step-by-Step Disposal Protocol for Laboratory
Quantities
This protocol outlines the standard operating procedure for handling and disposing of waste

propylene glycol diacetate generated during research activities.

Step 1: Don Personal Protective Equipment (PPE)

Before handling PGDA waste, ensure you are wearing appropriate PPE.

Minimum PPE: Safety glasses with side-shields or goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat or chemical-resistant apron.[2][11]

Step 2: Waste Collection

Carefully pour the waste PGDA into a designated waste container.

Use a funnel to prevent spills.
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Do not fill the container to more than 90% capacity to allow for vapor expansion.

Step 3: Container Management and Labeling

After adding waste, tightly seal the container to prevent the escape of liquid or vapors.[10]

Ensure the container is properly labeled. The label should include:

The words "Hazardous Waste" (or as required by your institution).

The full chemical name: "Propylene Glycol Diacetate".

An indication of the hazards (e.g., "Combustible").

The date accumulation started.

Step 4: Temporary Storage

Place the sealed and labeled waste container in your lab's designated Satellite Accumulation

Area.

Ensure this area is secure and away from drains and ignition sources.[11]

Step 5: Final Disposal Arrangement

Once the waste container is full or you have finished the project generating the waste,

contact your institution's EHS department.

The EHS office will arrange for the pickup, transport, and final disposal of the waste via a

licensed hazardous waste management facility.[2] Under no circumstances should

propylene glycol diacetate be poured down the drain.[3][12]

Emergency Procedures: Managing Spills
Accidents can happen. A swift and correct response is vital to mitigate risks.

Evacuate and Alert: Alert personnel in the immediate area. If the spill is large, evacuate the

lab and contact your EHS emergency line.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/P1743_AGHS.pdf
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure the area is well-ventilated.[11]

Control Ignition Sources: Remove all sources of heat, sparks, and flames from the area.[2]

[11]

Contain the Spill: For small spills, use an inert, non-combustible absorbent material such as

vermiculite, dry sand, or a commercial chemical sorbent.[4][11][13]

Collect Absorbent Material: Using non-sparking tools, carefully scoop the contaminated

absorbent material into a designated waste container.[11]

Dispose as Hazardous Waste: Seal, label, and manage the container with the spill cleanup

material as hazardous waste, following the protocol in Section 4.[11]

Decontaminate: Clean the affected surface thoroughly.[11]

PGDA Waste Management Workflow
The following diagram illustrates the decision-making process for managing propylene glycol
diacetate from generation to disposal.
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PGDA Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

Follow Emergency Spill Protocol
(Section 5)

Yes

Step 2: Collect Waste in
Designated Container

No

Step 3: Tightly Seal &
Label Container

Is container >90% full?

Yes

Step 4: Place in Satellite
Accumulation Area

No

Obtain a new, empty,
and properly labeled

waste container

Step 5: Contact EHS for Pickup
and Final Disposal

Waste Properly Managed

Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of PGDA waste in a laboratory setting.
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Conclusion
The responsible disposal of propylene glycol diacetate is a non-negotiable aspect of

laboratory safety and environmental compliance. By understanding its chemical properties,

adhering to regulatory requirements, and following a structured disposal protocol, researchers

can ensure that their work contributes to scientific advancement without compromising safety

or environmental health. Always consult your institution's specific guidelines and EHS

department as the ultimate authority on waste management procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propylene Glycol Diacetate | C7H12O4 | CID 12198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. chemos.de [chemos.de]

4. Propylene Glycol Diacetate SDS MSDS of Manufacturers [anmol.org]

5. 1,2-Propyleneglycol diacetate - Safety Data Sheet [chemicalbook.com]

6. ICSC 0943 - PROPYLENE GLYCOL DIACETATE [chemicalsafety.ilo.org]

7. simplesolvents.com [simplesolvents.com]

8. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-
environmental.com]

9. epa.gov [epa.gov]

10. hazardouswasteexperts.com [hazardouswasteexperts.com]

11. spectrumchemical.com [spectrumchemical.com]

12. goglycolpros.com [goglycolpros.com]

13. Propylene Glycol Diacetate USP NF Grade Manufacturers, with SDS [mubychem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b008362?utm_src=pdf-body
https://www.benchchem.com/product/b008362?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/12198
https://pubchem.ncbi.nlm.nih.gov/compound/12198
https://www.sigmaaldrich.com/TR/en/sds/aldrich/528072?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://www.anmol.org/propyleneglycoldiacetateSDS.html
https://www.chemicalbook.com/msds/1-2-propyleneglycol-diacetate.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://simplesolvents.com/simple-solvents-blog/disposal-of-solvents/
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.epa.gov/hwgenerators/guide-how-determine-if-solvents-can-no-longer-be-used-workplace-are-hazardous-waste
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.spectrumchemical.com/media/sds/P1743_AGHS.pdf
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://mubychem.com/propyleneglycoldiacetatemanufacturers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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